Cas no 904734-43-6 ((S)-2-(OXIRAN-2-YLMETHOXY)BENZONITRILE)
904734-43-6 structure
Product Name:(S)-2-(OXIRAN-2-YLMETHOXY)BENZONITRILE
CAS No:904734-43-6
MF:C10H9NO2
MW:175.183962583542
CID:994819
PubChem ID:12619673
Update Time:2025-04-20
(S)-2-(OXIRAN-2-YLMETHOXY)BENZONITRILE Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-(OXIRAN-2-YLMETHOXY)BENZONITRILE
- SCHEMBL3145765
- BIJYXIOVXFBJEP-VIFPVBQESA-N
- 2-[(2S)-oxiran-2-ylmethoxy]benzonitile
- MFCD08752562
- 2-[(2S)-oxirane-2-ylmethoxy]benzonitrile
- 904734-43-6
- 2-[[(2S)-oxiran-2-yl]methoxy]benzonitrile
- 93744-18-4
-
- MDL: MFCD01632505
- Inchi: 1S/C10H9NO2/c11-5-8-3-1-2-4-10(8)13-7-9-6-12-9/h1-4,9H,6-7H2/t9-/m0/s1
- InChI Key: BIJYXIOVXFBJEP-VIFPVBQESA-N
- SMILES: O1C[C@H]1COC1C=CC=CC=1C#N
Computed Properties
- Exact Mass: 175.063328530g/mol
- Monoisotopic Mass: 175.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 45.6Ų
(S)-2-(OXIRAN-2-YLMETHOXY)BENZONITRILE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM529058-1g |
(S)-2-(Oxiran-2-ylmethoxy)benzonitrile |
904734-43-6 | 97% | 1g |
$328 | 2024-07-20 | |
| Ambeed | A570357-1g |
(S)-2-(Oxiran-2-ylmethoxy)benzonitrile |
904734-43-6 | 97% | 1g |
$273.0 | 2025-04-15 |
(S)-2-(OXIRAN-2-YLMETHOXY)BENZONITRILE Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
904734-43-6 ((S)-2-(OXIRAN-2-YLMETHOXY)BENZONITRILE) Related Products
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- 70987-80-3((s)-4-(oxiran-2-ylmethoxy)benzonitrile)
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- 288067-41-4(Benzonitrile,4-bromo-2-[(2R)-2-oxiranylmethoxy]-)
- 223690-03-7(2-Cyclopropoxybenzonitrile)
- 70987-79-0((r)-4-(oxiran-2-ylmethoxy)benzonitrile)
- 6609-58-1(2-Propoxybenzonitrile)
- 1160956-55-7(3-Ethyl-5-methyl-4-oxiranylmethoxy-benzonitrile)
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